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Compound of Interest

Methyl 2-bromo-6-
Compound Name: o
methoxynicotinate

CAS No.: 1009735-23-2

Cat. No.: B1469669

Get Quote

Executive Summary

Methyl 2-bromo-6-methoxynicotinate is a halogenated heterocyclic ester used primarily as
an intermediate in medicinal chemistry.[2] For disposal purposes, it is classified as Halogenated
Organic Waste.[1] It must never be commingled with non-halogenated solvents or aqueous
waste streams due to the risk of creating complex mixed waste that is difficult and costly to
incinerate.

Core Directive: The preferred disposal method is High-Temperature Incineration via a licensed
hazardous waste contractor. Do not attempt to chemically neutralize or hydrolyze this
compound in the laboratory, as this generates secondary hazardous waste streams.[1]

Chemical Profile & Hazard Identification

Data synthesized for rapid risk assessment.
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Parameter

Specification

Operational Implication

Chemical Name

Methyl 2-bromo-6-

methoxynicotinate

Primary identifier for waste

tags.

CAS Number

1009735-23-2

Required for inventory and

manifest.

Molecular Formula

CsHsBrNOs

Contains Bromine and
Nitrogen.[2][3]

Physical State

Solid (Crystalline)

Dispose as solid waste unless

in solution.[2]

GHS Hazards

H302 (Harmful if
swallowed)H315 (Skin
Irritation)H319 (Eye
Irritation)H335 (Resp.[2]

Irritation)

Requires full PPE (Nitrile
gloves, lab coat, goggles).[1]

Sensitive to strong oxidizers

Segregate from nitric acid and

Reactivity .
and bases.[2] strong caustics.[4]
DO NOT mix with
Waste Class Halogenated Organic acetone/ethanol waste

streams.[2]

Waste Classification Logic

Proper classification is the first step in compliance.[2] This logic flow ensures the material ends

up in the correct waste stream, preventing costly re-classification fees.[1]
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Waste Material:
Methyl 2-bromo-6-methoxynicotinate

Physical State?
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Crystalline/Powder Dissolved in Solvent

Solid / Pure Substance Is Solvent Halogenated?

o (e.g., Methanol)

Pack in wide-mouth jar

g S

Dilsposal Action

STREAM A: STREAM B: STREAM C:
Solid Hazardous Waste Halogenated Solvent Waste Mixed Solvent Waste

(Halogenated Organic) (e.g., DCM, Chloroform) (Must be tagged 'Contains Halogens')

Click to download full resolution via product page

Figure 1:Waste Stream Classification Decision Tree. Correct segregation prevents cross-

contamination of non-halogenated waste streams.[1]

Operational Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Applicable for: Expired reagents, spilled solids, or synthesis products.[1]
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» Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar with a
screw-top lid.[2]

o Transfer: Transfer the solid carefully using a chemically resistant spatula. Avoid generating
dust.[2][5]

» Labeling: Affix a hazardous waste tag immediately.[2]
o Constituents: "Methyl 2-bromo-6-methoxynicotinate" (Do not use abbreviations).[2][6]
o Hazard Checkboxes: Toxic, Irritant.[1][2]
o Coding: Mark as "Halogenated Organic Solid".

e Secondary Containment: Place the sealed jar into a clear secondary plastic bag (zip-lock)
before placing it in the satellite accumulation area.

Protocol B: Liquid Waste (Solutions)

Applicable for: Reaction mixtures, mother liquors, or HPLC waste.[1]

Segregation: Ensure the collection carboy is designated for Halogenated Solvents.

o Critical: Even if the solvent is methanol (non-halogenated), the presence of the brominated
solute (Methyl 2-bromo-6-methoxynicotinate) renders the entire mixture a halogenated
waste stream.[2]

Compatibility Check: Ensure the waste container does not contain strong acids (Nitric,
Sulfuric) or strong oxidizers, as these may react with the pyridine ring or the ester group.[1]

Transfer: Funnel the liquid into the carboy. Close the lid tightly immediately after addition.

Log Entry: Record the volume and estimated concentration of the brominated compound on
the waste log.

Emergency Spill Response

In the event of an accidental release, immediate containment is required to prevent
environmental contamination.[1]
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1. ALERT 2. PPE UP 3. CONTAIN 4. CLEAN 5. LABEL
Notify personnel, Nitrile gloves, Goggles, Cover with spill pads Sweep (do not dust) Tag as 'Debris from
Evacuate immediate area Lab coat, N95 (if dusty) or vermiculite into waste bag Halogenated Spill'

Click to download full resolution via product page
Figure 2:Standard Operating Procedure (SOP) for Solid Chemical Spills.
Specific Cleanup Steps:
e |solate: Mark the area.[2]
e Absorb/Sweep:

o Solids: Gently sweep into a dust pan using a brush. Do not use a vacuum cleaner (risk of
aerosolization).

o Liquids: Cover with vermiculite or polypropylene spill pads.

o Decontaminate: Wipe the surface with a soap and water solution. Place all used paper
towels and gloves into the same hazardous waste bag as the spilled material.

Regulatory & Compliance Context

o EPA Waste Codes: While this specific compound is not P-listed or U-listed by name, it falls
under the characteristic of Toxic and, when in solution with spent halogenated solvents, may
trigger F-codes (FO01, FO02) depending on the solvent matrix [1].[1]

e Halogen Load: The presence of Bromine requires the waste contractor to use scrubbers
during incineration to capture acid gases (HBr), distinguishing it from standard organic
waste.[1] This is why accurate labeling of "Halogenated" is non-negotiable [2].

References

e U.S. Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes. Retrieved from [Link]
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» Temple University Environmental Health & Safety. (n.d.). Halogenated Solvents in
Laboratories - Waste Management Guide. Retrieved from [Link] (General EHS guidance for
halogenated segregation).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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